Cas no 63249-12-7 (Benzene, pentachloro(2-methyl-2-propenyl)-)

• Product Name: Benzene, pentachloro(2-methyl-2-propenyl)-
• CAS No: 63249-12-7
• MF: C₁₀H₇Cl₅
• MW: 304.427578210831
• CID: 1649530
• PubChem ID: 71381337
• Update Time: 2025-04-21

Benzene, pentachloro(2-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, pentachloro(2-methyl-2-propenyl)-
• 1,2,3,4,5-pentachloro-6-(2-methylprop-2-enyl)benzene
• 63249-12-7
• 1,2,3,4,5-Pentachloro-6-(2-methylprop-2-en-1-yl)benzene
• DTXSID80803793

• Inchi： 1S/C10H7Cl5/c1-4(2)3-5-6(11)8(13)10(15)9(14)7(5)12/h1,3H2,2H3
• InChI Key： MZFRJKSLWRZRRA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1CC(=C)C)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 301.89931
• Monoisotopic Mass: 301.899039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0